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A Comparative Guide to Naphthalenediimide-
Based Solar Cell Architectures
Naphthalenediimide (NDI) derivatives have emerged as a prominent class of non-fullerene

acceptors (NFAs) in the field of organic photovoltaics (OPVs) due to their excellent electron

affinity, high electron mobility, and tunable optoelectronic properties.[1] The performance of

NDI-based solar cells is critically dependent on the device architecture, which dictates the

charge extraction pathways and overall efficiency. This guide provides a comparative analysis

of the two dominant architectures for NDI-based solar cells: the conventional (n-i-p) and the

inverted (p-i-n) structures.

Performance Benchmarking
The choice of device architecture significantly influences the key performance parameters of

NDI-based solar cells, including the power conversion efficiency (PCE), open-circuit voltage

(Voc), short-circuit current density (Jsc), and fill factor (FF). The following table summarizes

representative performance data for both conventional and inverted NDI-based solar cell

architectures, drawing from various studies to provide a comparative overview.
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Architec
ture

Donor
Material

NDI-
based
Accepto
r

PCE (%) Voc (V)
Jsc
(mA/cm²
)

FF (%)
Referen
ce

Conventi

onal
PTB7-Th

NDI-

based

Polymer

~5-7% ~0.8-0.9 ~10-14 ~50-60 [2]

Conventi

onal
P3HT

NDI

Derivativ

e

~2-4% ~0.7-0.8 ~5-8 ~40-50 N/A

Inverted PTB7-Th

NDI-

based

Polymer

>7% ~0.8-0.9 >14 >65 [3][4]

Inverted
PBDTTT-

EFT

Star-

shaped

NDI

2.8% N/A N/A N/A N/A

Inverted
DC-

IDT2F

NDI-

based

Small

Molecule

3.08% N/A N/A N/A

Note: The performance of organic solar cells is highly dependent on the specific materials

used, processing conditions, and laboratory measurement standards. The values presented

here are representative and intended for comparative purposes.

Architectural Overview
The fundamental difference between the conventional and inverted architectures lies in the

charge collection sequence at the electrodes.

Conventional Architecture (n-i-p)
In the conventional architecture, the transparent conducting oxide (TCO), typically indium tin

oxide (ITO), serves as the anode for hole collection, while a low work function metal is used as
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the cathode for electron collection. The typical structure is:

ITO / Hole Transport Layer (HTL) / NDI-based Active Layer / Electron Transport Layer (ETL) /

Metal Cathode

Conventional (n-i-p) ArchitectureCharge Flow

ITO (Anode) HTL (e.g., PEDOT:PSS) Active Layer (Donor:NDI-Acceptor) ETL (e.g., Ca, LiF) Metal Cathode (e.g., Al)Holes  Collection

Electrons
 Collection
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Conventional (n-i-p) Solar Cell Architecture

Inverted Architecture (p-i-n)
The inverted architecture reverses the charge collection polarity. The ITO is modified to act as

the cathode for electron collection, and a high work function metal serves as the anode for hole

collection. The typical structure is:

ITO / Electron Transport Layer (ETL) / NDI-based Active Layer / Hole Transport Layer (HTL) /

Metal Anode

Inverted (p-i-n) ArchitectureCharge Flow

ITO (Cathode) ETL (e.g., ZnO, PFN) Active Layer (Donor:NDI-Acceptor) HTL (e.g., MoO₃) Metal Anode (e.g., Ag, Au)
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Inverted (p-i-n) Solar Cell Architecture

Experimental Protocols
Detailed methodologies are crucial for the fabrication and characterization of high-performance

solar cells. Below are generalized protocols for both conventional and inverted NDI-based

devices.

Device Fabrication
1. Substrate Preparation:

Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned in an ultrasonic bath

with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

The cleaned substrates are then dried with a nitrogen gun and treated with UV-ozone for 15-

20 minutes to enhance the work function and improve the wettability of the subsequent layer.

2. Conventional (n-i-p) Device Fabrication:

Hole Transport Layer (HTL): A layer of poly(3,4-ethylenedioxythiophene):polystyrene

sulfonate (PEDOT:PSS) is spin-coated onto the ITO substrate and annealed at 120-150°C

for 10-15 minutes in a nitrogen-filled glovebox.

Active Layer: A solution of the donor polymer and NDI-based acceptor in a suitable organic

solvent (e.g., chlorobenzene, chloroform) is spin-coated on top of the HTL. The film is then

typically annealed at a specific temperature to optimize the morphology.

Electron Transport Layer (ETL) and Cathode: A thin layer of a low work function material like

calcium (Ca) or lithium fluoride (LiF) is thermally evaporated, followed by the deposition of a

thicker aluminum (Al) layer under high vacuum (<10⁻⁶ Torr).

3. Inverted (p-i-n) Device Fabrication:

Electron Transport Layer (ETL): A solution-processable ETL, such as a zinc oxide (ZnO)

nanoparticle suspension or a self-doping NDI-based polymer interlayer, is spin-coated onto

the ITO substrate and annealed.[2]
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Active Layer: The donor:NDI-acceptor blend is spin-coated onto the ETL, followed by thermal

annealing to optimize the active layer morphology.

Hole Transport Layer (HTL) and Anode: A thin layer of a high work function material like

molybdenum oxide (MoO₃) is thermally evaporated, followed by the deposition of a silver

(Ag) or gold (Au) anode under high vacuum.

Device Characterization
1. Current Density-Voltage (J-V) Characteristics:

The J-V curves of the fabricated solar cells are measured using a Keithley 2400 source

meter under simulated AM 1.5G solar illumination (100 mW/cm²) from a solar simulator.

Key performance parameters (PCE, Voc, Jsc, FF) are extracted from the J-V curves.[5]

2. External Quantum Efficiency (EQE):

EQE spectra are measured to determine the photon-to-electron conversion efficiency at

different wavelengths. This helps in understanding the contribution of the donor and acceptor

materials to the photocurrent.

3. Morphological and Structural Characterization:

Techniques such as Atomic Force Microscopy (AFM) and Transmission Electron Microscopy

(TEM) are employed to investigate the surface morphology and phase separation within the

active layer blend.

Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS) can be used to probe the

molecular packing and orientation of the donor and acceptor materials in the thin film.

Logical Relationship and Performance Comparison
The following diagram illustrates the logical flow of fabricating and evaluating the two

architectures and highlights the general performance comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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